Cas no 1343607-97-5 (1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine)

• Product Name: 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine
• CAS No: 1343607-97-5
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 5565048
• PubChem ID: 64075829
• Update Time: 2025-07-14

1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinamine, 1-methyl-2-(5-methyl-2-thienyl)-
• 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C10H16N2S/c1-7-3-4-9(13-7)10-8(11)5-6-12(10)2/h3-4,8,10H,5-6,11H2,1-2H3
• InChI Key： KTOUIVWBYGNYKI-UHFFFAOYSA-N
• SMILES： N1(C)CCC(N)C1C1SC(C)=CC=1

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 282.5±40.0 °C(Predicted)
• pka: 9.26±0.40(Predicted)

Additional information on 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine

Introduction to 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine (CAS No. 1343607-97-5)

1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1343607-97-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, characterized by a nitrogen-containing five-membered ring fused with an aromatic system. The presence of a methylthiophene substituent at the 2-position and a methyl group at the 1-position enhances its structural complexity and potential biological activity.

The molecular structure of 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine consists of a pyrrolidine core linked to a thiophene ring, which is further substituted with a methyl group. This unique arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery. The compound’s ability to interact with biological targets through hydrogen bonding, hydrophobic interactions, and π-stacking has been extensively studied in recent years.

In the context of modern pharmaceutical research, 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine has been explored for its potential applications in treating various diseases, particularly those involving inflammation, neurodegeneration, and metabolic disorders. Recent studies have highlighted its role as a precursor in the synthesis of novel therapeutic agents that target specific enzymatic pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression.

The synthesis of 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine typically involves multi-step organic reactions, including cyclization, alkylation, and functional group transformations. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to enhance yield and purity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further pharmacological investigations.

One of the most compelling aspects of 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine is its versatility in medicinal chemistry. Researchers have modified its structure to develop analogs with enhanced bioavailability, selectivity, and efficacy. For example, modifications at the thiophene ring or the pyrrolidine nitrogen have led to compounds with improved pharmacokinetic profiles. These findings underscore the importance of structural optimization in drug development.

The pharmacological properties of 1-methyl-2-(5-methylthiophen-2-yl)pyrrolidin-3-amine have been evaluated through in vitro and in vivo studies. Preliminary results suggest that it exhibits moderate affinity for certain receptor targets, making it a candidate for further clinical investigation. Additionally, its ability to cross the blood-brain barrier has been noted in some studies, which could be beneficial for treating central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of 1-methyl-2-(5-methylthiophen-2-y l)pyrrolidin -3 -amine with biological targets. Molecular docking simulations have identified key residues on proteins that could be modulated by this compound, providing insights into its mechanism of action. These computational approaches complement experimental studies and accelerate the discovery process.

The role of heterocyclic compounds like 1-methyl -2-(5 -methylthiophen -2 -yl)pyrrolidin -3 -amine in drug development cannot be overstated. Heterocycles are ubiquitous in bioactive molecules due to their ability to mimic natural products and interact with biological systems effectively. The integration of heterocyclic motifs into drug candidates has led to several FDA-approved drugs with diverse therapeutic applications.

In conclusion, 1-methyl -2-(5 -methylthiophen -2 -yl)pyrrolidin -3 -amine (CAS No. 1343607 -97 -5) represents a promising scaffold for pharmaceutical innovation. Its unique structural features, coupled with its potential biological activity, make it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.